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Compound of Interest

(5-Chloropyridin-2-
Compound Name:
yl)methanamine hydrochloride

Cat. No.: B591745

Technical Guide: (5-Chloropyridin-2-
yl)methanamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

(5-Chloropyridin-2-yl)methanamine hydrochloride is a substituted pyridine derivative that
serves as a valuable building block in medicinal chemistry and drug discovery. Its structural
features, including the chloro-substituted pyridine ring and the primary aminomethyl group,
make it a versatile synthon for the introduction of this particular molecular scaffold into more
complex molecules. This document provides a concise technical overview of its chemical
properties, available synthetic methodologies, and characterization data.

Chemical Structure and Properties

The chemical structure and fundamental properties of (5-Chloropyridin-2-yl)methanamine
hydrochloride are summarized below.

Chemical Structure:
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CAS Number: 871826-13-0[1][2][2][4][5]

Quantitative Data Summary:

Property Value Source
Molecular Formula CeH7CIN2 « HCI [2]
CesHsCl2N2 [1]

Molecular Weight 179.04 g/mol [1][2]
Purity >97.0% [1][5]
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Canonical SMILES C1=CC(=NC=C1CIl)CN.CI [1]

Synthesis and Characterization

While specific experimental protocols for the direct synthesis and purification of (5-
Chloropyridin-2-yl)methanamine hydrochloride are not readily available in the public
domain, a general procedure for the synthesis of the corresponding free base, (5-
Chloropyridin-2-yl)methanamine, has been documented. The hydrochloride salt can typically be
obtained by treating a solution of the free base with hydrochloric acid.

Experimental Protocol: Synthesis of (5-Chloropyridin-2-
yl)methanamine (Free Base)

A common route for the synthesis of the free base involves the reduction of 5-chloro-2-
cyanopyridine.

Reaction Scheme:

[S—Chloro—Z—cyanopyridine5-ChIoropyridin-2-yl)methanamine]

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


http://www.acrospharma.co.kr/5-chloropyridin-2-ylmethanamine-hydrochloride-p22687.aspx
https://www.molaid.com/MS_440863
https://www.bldpharm.com/products/871826-13-0.html
https://www.keyingchem.com/871826-13-0.html
https://www.acebiolab.com/TW/product/59918
https://www.molaid.com/MS_440863
http://www.acrospharma.co.kr/5-chloropyridin-2-ylmethanamine-hydrochloride-p22687.aspx
http://www.acrospharma.co.kr/5-chloropyridin-2-ylmethanamine-hydrochloride-p22687.aspx
https://www.molaid.com/MS_440863
http://www.acrospharma.co.kr/5-chloropyridin-2-ylmethanamine-hydrochloride-p22687.aspx
https://www.acebiolab.com/TW/product/59918
http://www.acrospharma.co.kr/5-chloropyridin-2-ylmethanamine-hydrochloride-p22687.aspx
http://www.acrospharma.co.kr/5-chloropyridin-2-ylmethanamine-hydrochloride-p22687.aspx
https://www.benchchem.com/product/b591745?utm_src=pdf-body
https://www.benchchem.com/product/b591745?utm_src=pdf-body
https://www.benchchem.com/product/b591745?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Figure 1: Synthesis of the free base.

Materials:

e 5-chloro-2-cyanopyridine

» Ethanol

o Concentrated Hydrochloric Acid

e 10% Palladium on Carbon (Pd/C)

e Hydrogen gas

e Saturated Sodium Bicarbonate (NaHCOs3) solution

» Dichloromethane

e Anhydrous Sodium Sulfate (NazSOa)

Procedure:

o Dissolve 5-chloro-2-cyanopyridine in ethanol in a suitable reaction vessel.
e Add concentrated hydrochloric acid and 10% Pd/C catalyst to the solution.

» Subject the reaction mixture to a hydrogen atmosphere (e.g., 40 psi) and agitate for a
sufficient period (e.g., 2 hours) until the reaction is complete, which can be monitored by
techniques such as TLC or LCMS.

o Upon completion, carefully filter the reaction mixture to remove the Pd/C catalyst.

o Concentrate the filtrate under reduced pressure to remove the solvent.

o Dissolve the resulting residue in a saturated aqueous solution of sodium bicarbonate.
o Extract the aqueous layer multiple times with dichloromethane.

o Combine the organic extracts and dry over anhydrous sodium sulfate.
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« Filter the drying agent and concentrate the filtrate to yield (5-Chloropyridin-2-yl)methanamine
as an oil.

Characterization of the Free Base:

e LCMS: The product can be analyzed by LCMS to confirm the molecular weight. The
expected (M+H)* peak is approximately 143.07.

e 'H NMR (500 MHz, CDCls): 6 8.56-8.51 (1H, br d), 7.66-7.60 (1H, m), 7.28-7.14 (1H, m),
3.97 (2H, s), 1.72 (2H, s).

Applications in Drug Development

(5-Chloropyridin-2-yl)methanamine hydrochloride is primarily utilized as a chemical
intermediate in the synthesis of more complex molecules with potential therapeutic
applications. Its structure is incorporated into various scaffolds designed to interact with
biological targets. Due to the proprietary nature of drug development, detailed experimental
protocols and the specific signaling pathways modulated by the final compounds are often not
publicly disclosed.

Signaling Pathways and Experimental Workflows

As of the date of this document, there is no publicly available information detailing specific
signaling pathways that are directly modulated by (5-Chloropyridin-2-yl)methanamine
hydrochloride itself, nor are there published, detailed experimental workflows for its use in
biological assays. This compound is typically a starting material or intermediate, and the
biological activity is associated with the final, more complex molecules synthesized from it.

Conclusion

(5-Chloropyridin-2-yl)methanamine hydrochloride is a key synthetic intermediate with
established chemical properties and a defined route for the synthesis of its free base. While
detailed experimental protocols for its direct application and biological pathway information are
not extensively available in the public domain, its utility in the synthesis of pharmaceutical
compounds underscores its importance for researchers in the field of drug discovery and
development. Further information regarding its use may be found in patent literature, which
often describes the synthesis of novel compounds derived from this intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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